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Compound of Interest

Compound Name: 2-Acetylcyclohexanone

Cat. No.: B032800

Essential Safety and Handling Guide for 2-
Acetylcyclohexanone

This guide provides crucial safety protocols and logistical information for the handling and
disposal of 2-Acetylcyclohexanone, tailored for laboratory and research professionals.
Following these procedures is essential for ensuring personal safety and maintaining a secure
research environment.

Key Safety and Physical Properties

For quick reference, the following table summarizes the essential quantitative safety and
physical data for 2-Acetylcyclohexanone.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b032800?utm_src=pdf-interest
https://www.benchchem.com/product/b032800?utm_src=pdf-body
https://www.benchchem.com/product/b032800?utm_src=pdf-body
https://www.benchchem.com/product/b032800?utm_src=pdf-body
https://www.benchchem.com/product/b032800?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Property Value
CAS Number 874-23-7[1]
Molecular Formula CsH1202[2][3]

Molecular Weight 140.18 g/mol [2]
Colorless to light yellow or brown clear liquid[4]
Appearance
[5]
Flash Point 79 °C (174.2 °F) - closed cup
Boiling Point 111-112 °C @ 18-24 hPa[4]
Density 1.078 g/mL at 25 °C
Melting Point -11 °C[4]

Storage Class

10 - Combustible liquids

Operational Plan: Safe Handling and Emergency
Procedures

Adherence to a strict operational plan is critical when working with 2-Acetylcyclohexanone.
This section outlines the procedural, step-by-step guidance for its use in a laboratory setting.

Personal Protective Equipment (PPE)

Before handling 2-Acetylcyclohexanone, all personnel must be equipped with the appropriate
PPE. The required equipment is detailed below.
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Protection Type Specification Rationale

Safety glasses with side-

shields or chemical safety )
Protects against splashes and

Eye/Face Protection goggles conforming to EN166
vapors.
or OSHA 29 CFR 1910.133 P
standards.[1][2][4]
Chemical-resistant gloves
) ] (e.g., PVC) and impervious Avoids direct contact with the
Skin Protection ) ) )
protective clothing to prevent skin.

skin exposure.[1][2][4][6]

Not required under normal use

with adequate ventilation.[1]

For spill response or in poorly Protects against inhalation of
Respiratory Protection ventilated areas, use a NIOSH-  vapors or mists, which may

approved respirator with Type cause respiratory irritation.[2]

A or ABEK filter cartridges.[2]

[4]16]

Laboratory Handling Protocol

Preparation:

e Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[7]

o Work in a well-ventilated area, preferably within a chemical fume hood.

o Keep the chemical away from heat, sparks, open flames, and hot surfaces.[1][5] No smoking
is permitted in the handling area.[5][6]

« |dentify and remove incompatible materials, such as strong oxidizing agents and strong
bases, from the immediate work area.[1]

During Use:

» Avoid all personal contact, including the inhalation of vapors or mists.[6]
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Use non-sparking tools and take precautionary measures against static discharge.[7]

Keep the container tightly closed when not in use.[1][2]

Emergency First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids. Seek medical attention.[1][2]

Skin Contact: Remove all contaminated clothing and shoes immediately. Wash the affected
area with soap and plenty of water. Get medical attention if irritation develops.[1][2]

Inhalation: Move the individual to fresh air. If breathing is difficult or stops, provide artificial
respiration. Consult a physician.[2][4]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person and seek immediate medical attention.[2][4]

Accidental Release Measures (Spills)

In the event of a spill, follow these steps to mitigate the hazard:

Evacuate: Clear the area of all personnel.
Ventilate: Ensure the area is well-ventilated.
Remove Ignition Sources: Immediately remove all sources of ignition from the spill area.[1]

Containment: Use a non-combustible, inert absorbent material such as sand, silica gel, or
acid binder to soak up the spill.[1]

Collection: Carefully collect the absorbent material and place it into a suitable, closed, and
labeled container for disposal.[1][2]

Decontamination: Clean the spill area thoroughly.

Prevention: Do not allow the product to enter drains.[2][4]
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Disposal Plan

Proper disposal of 2-Acetylcyclohexanone and its contaminated materials is mandatory to
ensure environmental and personnel safety.

¢ \Waste Characterization: All waste must be handled in accordance with local, state, and
federal regulations.[6]

¢ Disposal Method: Unused or surplus 2-Acetylcyclohexanone should be offered to a
licensed professional waste disposal service.[2] This combustible material may be burned in
a chemical incinerator equipped with an afterburner and scrubber.[4]

» Contaminated Packaging: Dispose of contaminated packaging as unused product.[2][4]
Puncture containers to prevent reuse.[6]

o Documentation: Maintain accurate records of all disposed chemical waste as required by
institutional and regulatory policies.

Visualization: Safe Handling Workflow

The following diagram illustrates the standard workflow for safely handling 2-
Acetylcyclohexanone, from initial preparation to final disposal.
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Caption: Workflow for the safe handling and disposal of 2-Acetylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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